Cas no 2171665-86-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid
• CAS No: 2171665-86-2
• MF: C₂₃H₂₃N₅O₅
• MW: 449.459224939346
• CID: 6233151
• PubChem ID: 165538312
• Update Time: 2025-11-07

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)carbamoyl]butanoic acid
• 2171665-86-2
• EN300-1512779

• Inchi： 1S/C23H23N5O5/c1-28-13-24-27-22(28)26-21(31)19(10-11-20(29)30)25-23(32)33-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,25,32)(H,29,30)(H,26,27,31)
• InChI Key： KAEICMAYSYZBSM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=NN=CN1C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.16991885g/mol
• Monoisotopic Mass: 449.16991885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 135Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid (CAS No. 2171665-86-2)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid (CAS No. 2171665-86-2) is a specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring both a fluorenylmethyloxycarbonyl (Fmoc) group and a 4-methyl-1,2,4-triazole moiety, makes it a valuable building block for researchers exploring novel bioconjugates and drug delivery systems. This compound has garnered attention due to its role in advancing targeted therapies and precision medicine, aligning with current trends in personalized healthcare.

In the context of peptide synthesis, the Fmoc group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid serves as a temporary protecting group for the amino functionality, enabling stepwise elongation of peptide chains. This is particularly relevant given the growing demand for synthetic peptides in biopharmaceuticals and diagnostic tools. The 4-methyl-1,2,4-triazole component further enhances the compound’s utility by introducing potential hydrogen bonding and metal coordination sites, which are critical for designing enzyme inhibitors and catalytic peptides.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like CAS No. 2171665-86-2. Computational models often leverage such molecules to predict bioactivity and optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion). Researchers frequently search for "Fmoc-amino acid derivatives" or "triazole-containing peptides" to identify candidates for high-throughput screening, underscoring the relevance of this compound in modern drug development pipelines.

The carboxylic acid terminus of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid allows for further functionalization, making it a versatile intermediate in bioconjugation chemistry. This property is particularly valuable for developing antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), which are hot topics in oncology research. Users often inquire about "how to modify Fmoc-protected amino acids" or "applications of triazole in drug design," reflecting the compound’s intersection with cutting-edge therapeutic strategies.

From a sustainability perspective, the synthesis and application of CAS No. 2171665-86-2 align with the principles of green chemistry. The Fmoc group can be removed under mild conditions, reducing the need for harsh reagents. This feature resonates with the increasing focus on "eco-friendly peptide synthesis" and "reducing waste in pharmaceutical manufacturing," as evidenced by trending searches in scientific databases.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methyl-4H-1,2,4-triazol-3-yl)carbamoylbutanoic acid (CAS No. 2171665-86-2) exemplifies the convergence of peptide chemistry, heterocyclic design, and therapeutic innovation. Its multifaceted applications—from drug discovery to biomaterials engineering—make it a compound of enduring interest to both academic and industrial researchers. As the scientific community continues to explore its potential, this molecule is poised to contribute to breakthroughs in life sciences and nanotechnology.